2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide

• IUPAC Name: 2-(2,4-difluorophenoxy)-2-methyl-N-(1-propan-2-ylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C18H26F2N2O2/c1-12(2)22-9-7-14(8-10-22)21-17(23)18(3,4)24-16-6-5-13(19)11-15(16)20/h5-6,11-12,14H,7-10H2,1-4H3,(H,21,23)
• InChI Key: HILUHSUHHLALJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C(C)(C)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C18H26F2N2O2
• Molecular Weight: 340.4 g/mol

Description

2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide, also known as JNJ-40411813, is a compound that has gained attention in the scientific community for its potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide is not fully understood, but it is believed to work by modulating the activity of certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. By modulating the activity of these receptors, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide may help to improve cognitive function and memory and reduce symptoms of schizophrenia.
Biochemical and Physiological Effects:
2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been shown to have a number of biochemical and physiological effects. In animal studies, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been shown to increase levels of certain neurotransmitters, including dopamine and acetylcholine, in the brain. Additionally, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been shown to increase blood flow to certain regions of the brain, which may help to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide is that it has been shown to have a relatively low toxicity profile in animal studies. Additionally, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been shown to be relatively stable in solution, which may make it a useful compound for lab experiments. However, one limitation of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide is that it has not yet been tested in human clinical trials, so its potential efficacy and safety in humans is not yet known.

Future Directions

There are several potential future directions for research on 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide. One direction could be to further investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease, as well as other neurodegenerative diseases. Additionally, further research could be done to better understand the mechanism of action of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide and how it modulates the activity of certain receptors in the brain. Finally, future studies could investigate the potential use of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide involves several steps, including the reaction of 2,4-difluoroaniline with 2-chloroacetyl chloride to form 2-(2,4-difluorophenyl)acetamide. This intermediate is then reacted with 1-isopropyl-4-piperidone to form the desired product, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide.

Scientific Research Applications

2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has a positive effect on cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 2-(2,4-difluorophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide has been shown to have antipsychotic effects in animal models of schizophrenia.